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Compound of Interest

Compound Name: (+)-cis-Carveol

Cat. No.: B1210335

Essential Safety and Handling Guide for (+)-cis-
Carveol

For laboratory professionals engaged in research and development, ensuring the safe handling
of chemical compounds is paramount. This guide provides immediate, essential safety
protocols and logistical information for managing (+)-cis-Carveol, reinforcing our commitment
to being a trusted partner in laboratory safety.

Chemical Identifier:

Name: (+)-cis-Carveol

Synonyms: (1S,5S)-carveol, (4S,6S)-cis-Carveol

CAS Number: 7632-16-8

Molecular Formula: C1o0H160

Molecular Weight: 152.23 g/mol
Hazard ldentification and First Aid Measures:

(+)-cis-Carveol is classified as a hazardous substance. Following GHS classification, it is
known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory
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irritation (H335).[1] In case of exposure, immediate first aid is critical.

Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air. If the individual is
not breathing, give artificial respiration. Seek

medical attention if you feel unwell.[2]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water. If skin irritation occurs, seek medical

advice.[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do so. Continue rinsing. If eye irritation persists,

get medical advice/attention.[2]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[2]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to minimize exposure to (+)-cis-

Carveol. The following table summarizes the required PPE.
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PPE Category

Item

Specifications and
Remarks

Eye and Face Protection

Safety glasses with side-

shields or goggles.

Must be worn at all times to
protect against splashes. A
face shield is recommended
when there is a greater risk of
splashing.[3][4]

Hand Protection

Chemical-resistant, impervious

gloves.

Permeation data suggests that
polyvinyl chloride gloves can
provide adequate protection.[5]
Always inspect gloves prior to
use and dispose of them if
they are contaminated or

damaged.

Skin and Body Protection

Laboratory coat, long-sleeved

clothing.

A chemical-resistant apron
should be worn when handling

larger quantities.[3]

Respiratory Protection

Use in a well-ventilated area.

A NIOSH-approved half-face
respirator equipped with an
organic vapor/acid gas
cartridge with a dust/mist filter
is recommended, especially
when handling the neat
chemical.[5] Adhere to OSHA
respirator regulations (29 CFR
1910.134) or European
Standard EN 149.[3]

Operational and Disposal Plans

A systematic approach to handling (+)-cis-Carveol, from receipt to disposal, is critical for

maintaining a safe laboratory environment.

Handling and Storage:
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Use only in a well-ventilated area, preferably in a chemical fume hood.

Avoid breathing vapors or mist.

Wash hands thoroughly after handling.

Store in a tightly closed container in a dry and well-ventilated place.

Store locked up.

Spill Response:

» Evacuate the area.

o Wear appropriate PPE, including respiratory protection.
e Use absorbent paper to pick up all liquid spill material.[5]

o Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for eventual
disposal.[5]

e Wash all contaminated surfaces with alcohol, followed by washing with a strong soap and
water solution.[5]

Disposal Plan:

Proper disposal of (+)-cis-Carveol and its contaminated waste is essential to prevent
environmental contamination and comply with regulations. Dispose of contents and container
to an approved waste disposal plant. Waste generators must consult federal, state, and local
hazardous waste regulations to ensure complete and accurate classification and disposal.

Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for safely handling (+)-cis-Carveol in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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